Cas no 1215295-94-5 (3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine)

• Product Name: 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine
• CAS No: 1215295-94-5
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD14702918
• CID: 1088281
• PubChem ID: 49651995
• Update Time: 2025-10-29

3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine
• 3-(3-chloro-1H-1,2,4-triazol-5-yl)pyridine(SALTDATA: FREE)
• 3-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine
• DTXSID40677730
• AT12127
• 1215295-94-5
• CS-0318706
• VS-11301
• SB53829
• STK928187
• AKOS005658275
• BBL032496
• MFCD14702918
• AKOS013490955
• 3-(5-CHLORO-2H-1,2,4-TRIAZOL-3-YL)PYRIDINE

• MDL： MFCD14702918
• Inchi： 1S/C7H5ClN4/c8-7-10-6(11-12-7)5-2-1-3-9-4-5/h1-4H,(H,10,11,12)
• InChI Key： DWOKDZBWMQJAGA-UHFFFAOYSA-N
• SMILES： ClC1NN=C(C2C=NC=CC=2)N=1

Computed Properties

• Exact Mass: 180.0202739g/mol
• Monoisotopic Mass: 180.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine

3-(3-Chloro-1H-1,2,4-Triazol-5-yl)Pyridine: A Comprehensive Overview

The compound 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine (CAS No. 1215295-94-5) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted triazole moiety. The presence of the chloro group at the 3-position of the triazole ring introduces additional electronic and steric effects, making this compound highly versatile for diverse chemical reactions and applications.

Recent studies have highlighted the potential of 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine in the development of advanced materials, particularly in the field of coordination chemistry and metalloorganic frameworks (MOFs). Researchers have demonstrated that this compound can act as a versatile ligand due to its ability to coordinate with various metal ions through both the pyridine and triazole nitrogen atoms. This dual coordination capability makes it an attractive candidate for constructing highly porous and stable MOFs, which have applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine has also been explored for its potential in medicinal chemistry. The compound's structure allows for easy functionalization, enabling the synthesis of derivatives with enhanced bioactivity. For instance, recent research has focused on its use as a scaffold for designing anti-inflammatory agents and kinase inhibitors. The triazole moiety is particularly valuable in this context due to its ability to form hydrogen bonds and participate in π–π interactions with biological targets.

The synthesis of 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. One common approach involves the reaction of 5-chloroimidazole with a pyridine derivative under specific conditions to form the desired product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine has been studied for its biodegradability and eco-toxicological properties. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further research is needed to fully understand its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 3-(3-Chloro-1H-1,2,4-triazol-5-yl)pyridine (CAS No. 1215295